Benzyl cyanides
Benzyl cyanides are derivatives of benzaldehyde with a cyano group (-CN) attached to the benzylic position. These compounds exhibit a variety of structural and functional properties, making them valuable in both academic research and industrial applications. Structurally, they can be linear or cyclic depending on the specific substituents present. Benzyl cyanides are often used as intermediates in organic synthesis due to their reactivity and versatility.
Their unique chemical behavior arises from the presence of both an electron-donating hydroxymethyl group and an electron-withdrawing cyano group, leading to interesting electronic effects that influence their reactivity and stability. In the pharmaceutical industry, benzyl cyanides have been utilized in the synthesis of various drugs due to their ability to form stable derivatives with biological activity.
These compounds are also important in the production of dyes, pesticides, and fragrances owing to their aromatic nature and ease of functionalization. Additionally, their cytotoxic properties make them useful as research tools in studying cellular mechanisms and potential therapeutic targets.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2-3-(difluoromethoxy)-4-methoxyphenylacetonitrile | 153587-50-9 | C10H9F2NO2 |
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2-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile | 1220219-61-3 | C14H17BNO2F |
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2-(2-amino-5-fluorophenyl)acetonitrile | 600710-17-6 | C8H7FN2 |
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2-(2-bromo-5-methoxy-3-methylphenyl)acetonitrile | 198274-48-5 | C10H10NOBr |
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Benzeneacetonitrile, 2-(methoxymethyl)- | 408535-88-6 | C10H11NO |
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3-Cyanomethylphenylboronic acid, pinacol ester | 396131-82-1 | C14H18BNO2 |
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2-(3-Bromo-5-chlorophenyl)acetonitrile | 1056454-88-6 | C8H5NClBr |
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2,4-Dimethylphenylacetonitrile | 68429-53-8 | C10H11N |
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2-(4-ethoxy-2-methylphenyl)acetonitrile | 1531002-62-6 | C11H13NO |
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3-Bromo-2-fluorophenylacetonitrile | 874285-03-7 | C8H5BrFN |
Related Literature
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Jianqiu Lou,Xin Xu,Yunfang Gao,Dezhou Zheng,Jinyang Wang,Zuguang Li RSC Adv., 2016,6, 112166-112174
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Akiko Ogata,Yoshio Tsujino,Toshiyuki Osakai Phys. Chem. Chem. Phys., 2000,2, 247-251
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David Moratal Biomater. Sci., 2013,1, 202-212
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Sanjay Ghosh,Abdulaziz S. Alghunaim,Mohammed H. Al-mashhadani,Michal P. Krompiec,Megan Hallett,Igor F. Perepichka J. Mater. Chem. C, 2018,6, 3762-3773
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Ting Luo,Omar Miranda-Garcia,Geoff Sasaki,Jinling Wang,Neil F. Shay Food Funct., 2018,9, 6257-6267
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F. R. Gonçalves e Silva,R. Longo,O. L. Malta,C. Piguet,J.-C. G. Bünzli Phys. Chem. Chem. Phys., 2000,2, 5400-5403
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M. Wong,P. Li,M. Miyamoto,H.-J. Sue Soft Matter, 2015,11, 954-971
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Yuanli Ding,Youhua Tao Polym. Chem., 2020,11, 1708-1712
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